Cas no 7400-08-0 (4-Hydroxycinnamic acid)

4-Hydroxycinnamic acid is a naturally occurring phenolic compound exhibiting antioxidant properties. Its key advantages lie in its ability to scavenge free radicals and stabilize cell membranes, making it suitable for applications requiring protection against oxidative stress and UV-induced degradation. It also demonstrates potential as an intermediate in the synthesis of pharmaceuticals and food additives.

4-Hydroxycinnamic acid structure

Product Name:4-Hydroxycinnamic acid

CAS No:7400-08-0

MF:C₉H₈O₃

MW:164.1580

MDL:MFCD00004399

CID:47404

PubChem ID:637542

Update Time:2025-09-08

4-Hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-Hydroxyphenyl)acrylic acid
- COUMARIC ACID, TRANS-P-
- AKOS 221-47
- AKOS BAR-2479
- (2E)-3-(4-Hydroxyphenyl)-2-propenoic acid
- 3-(4-Hydroxyphenyl)-2-propenoic acid
- 3-(4-hydroxyphenyl)-2-propenoicaci
- p-Hydroxy-cinnamic acid
- 4-Coumaric acid
- 4-Hydroxycinnamic Acid,mixture of cis and trans
- COUMARIC ACID, 4-(4-HYDROXYCINNAMIC ACID)(RG)
- p-Coumaric acid
- P-hydroxycinnamic acid
- 4-Hydroxycinnamic Acid
- 对羟基肉桂酸
- trans-4-Hydroxycinnamic acid
- trans-p-Coumaric acid
- p-Cumaric acid
- Para-Coumaric acid
- Hydroxycinnamic acid
- Naringeninic acid
- p-Hydroxyphenylacrylic acid
- (E)-p-Coumaric acid
- trans-p-Coumarinic acid
- 4'-hydroxycinnamic acid
- (E)-3-(4-Hydroxyphenyl)acrylic acid
- Cinnamic acid, p-hydroxy-
- (E)-p-Hydroxycinnamic acid
- trans-p-Hydroxycinnamic acid
- 2-propenoic acid, 3-(4-hydroxyphe
- KN_UB_011.1
- ConMedNP.2987
- ConMedNP.2988
- ConMedNP.2989
- 501-98-4
- (2Z)-3-(4-hydroxyphenyl)acrylic acid
- ConMedNP.2983
- ConMedNP.2984
- ConMedNP.2985
- 4-hydroxycinnamic_acid
- ConMedNP.2986
- trans-4-coumarate
- cis-p-hydroxycinnamic acid
- (Z)-p-hydroxycinnamic acid
- (E)-3-(4-hydroxyphenyl)-2-propenoic acid
- trans-4-coumaric acid
- cis-p-Coumarate
- trans-p-coumarate
- cis-p-coumaric acid
- cis-4-hydroxycinnamic acid
- (2E)-3-(4-hydroxyphenyl)acrylic acid
- (Z)-3-(4-hydroxyphenyl)-2-propenoic acid
- (Z)-p-coumaric acid
- (2E)-3-(4-hydroxyphenyl)acrylate
- 7400-08-0
- SMR000112201
- MLSMR
- ConMedNP.2994
- ConMedNP.2990
- 4-Hydroxycinnamate
- ConMedNP.2991
- ConMedNP.2992
- ConMedNP.2993
- cis-4-coumaric acid
- MLS001066419
- KN_UB_015.1
- trans-p-Hydroxycinnamate
- cis-p-coumarinic acid
- (E)-P-COUMARICACID
- (E)-3-[4-hydroxyphenyl]-2-propenoic acid
- BP-13278
- NS00068187
- IBS9D1EU3J
- SCHEMBL39106
- bmse000591
- trans-p-Cumaric Acid
- Cinnamic acid, p-hydroxy-, (E)-
- (E)-3-(4-hydroxyphenyl)prop-2-enoic acid
- trans-p-HydroxyzimtsA currencyure
- 3-(4-hydroxyphenyl)prop-2-enoic acid
- CCG-266309
- CK2547
- AS-12000
- AC-34130
- DTXSID30901076
- BBL012226
- trans-4-hydroxycinnamate
- P-COUMARIC ACID [WHO-DD]
- p-Cumarate
- 4-Hydroxycinamic acid
- CS-W020394
- 4qem
- 4-10-00-01005 (Beilstein Handbook Reference)
- s9564
- 4-hydroxy cinnamic acid
- BRD-K87122641-001-08-1
- 2-Propenoic acid, 3-(4-hydroxyphenyl)-, (E)-
- AC7957
- 1ST40051
- NCGC00246974-01
- HMS1409E10
- beta-[4-Hydroxyphenyl]acrylate
- propenoic acid, 3-(4-hydroxyphenyl)-
- p-Coumaric acid,trans
- EN300-17292
- 4'-Hydroxycinnamate
- BRN 2207383
- hydroxycinnamate
- b-[4-Hydroxyphenyl]acrylic acid
- STR06515
- (E)-3-(4-hydroxyphenyl)prop-2-enoicacid
- trans-3-(4'-hydroxyphenyl)-2-propenoic acid
- BRD-K87122641-001-10-7
- DB04066
- HY-N2391
- PARA HYDROXYCINNAMIC ACID
- (E)-4-hydroxycinnamic acid
- 4-Hydroxy cinnamate
- (2E)-3-(4-Hydroxyphenyl)-2-propenoic acid #
- bmse010208
- 4-Hydroxycinnamicacid
- BCP22803
- MFCD00004399
- p-coumarate
- BRN 2207381
- Coumaric acid, p-
- beta-[4-Hydroxyphenyl]acrylic acid
- p-Coumaric acid, primary pharmaceutical reference standard
- bmse000150
- GTPL5787
- Cinnamic acid, 4-hydroxy-, trans-
- BCP9001042
- p-Hydroxycinnamic acid, trans
- NSC-59260
- F2191-0188
- 4f8j
- InChI=1/C9H8O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6,10H,(H,11,12)/b6-3
- Z56911963
- 4-HYDROXYPHENYLPROPENOIC ACID
- NSC 59260
- p-Coumaric acid 98%
- Dehydroepiandrosterone-[D6] (CertiMass solution)
- b-[4-Hydroxyphenyl]acrylate
- 4-coumaric acid, (E)-isomer
- Para coumaric acid
- trans-p-Coumaric acid 1000 microg/mL in Acetone
- NSC59260
- Para coumarate
- 4-Hydroxyphenylpropenoate
- trans-HPPA
- s4759
- W-104438
- EINECS 231-000-0
- p-Hydroxycinnamate
- NSC-674321
- UNII-IBS9D1EU3J
- 0C1BFF2D-2CF7-4FC1-9F76-3268C2C7F783
- AE-562/40414679
- 3-(4-hydroxyphenyl)acrylate
- Q99374
- 2-propenoic acid, 3-(4-hydroxyphenyl)-, (2E)-
- naringeninic-acid
- 2-Propenoic acid, 3-(4-hydroxyphenyl)-, (Z)-
- AC-34133
- (E)-3-(4-hydroxyphenyl)prop-2-enoate
- CHEBI:36090
- 0-10-00-00297 (Beilstein Handbook Reference)
- (2E)-3-(4-hydroxyphenyl)prop-2-enoic acid
- parahydroxycinnamic acid
- .BETA.-(4-HYDROXYPHENYL)ACRYLIC ACID
- 50940-26-6
- p-Coumaric acid, trans
- p-Coumaric acid (synonym: p-Hydroxycinnamic acid)
- AC-10318
- p-coumaric-acid
- 2-Propenoic acid, 3-(4-hydroxyphenyl)-
- NSC 674321
- Q-100560
- 4-coumarate
- 3-(4-Hydroxyphenyl)-2-propenoate
- NSC674321
- STL163567
- p-hydroxycinnamic acid (M4)
- C00811
- Para-Coumarate
- BDBM4374
- ORISTAR PCA
- trans-p-Coumaric acid, analytical standard
- CHEBI:32374
- p-Coumaric acid, >=98.0% (HPLC)
- P-COUMARIC ACID [MI]
- beta-(4-Hydroxyphenyl)acrylic acid
- .beta.-[4-Hydroxyphenyl]acrylic acid
- trans-4-HydroxycinnamicAcid
- AKOS000120685
- CHEMBL66879
- 4-Hydroxycinnamic acid
- MDL： MFCD00004399
- Inchi： 1S/C9H8O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6,10H,(H,11,12)/b6-3+
- InChI Key： NGSWKAQJJWESNS-ZZXKWVIFSA-N
- SMILES： O([H])C1C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C([H])C=1[H]
- BRN： 2207383

Computed Properties

Exact Mass: 164.04700
Monoisotopic Mass: 164.047344113 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 57.5
Surface Charge: 0
Tautomer Count: 4
Molecular Weight: 164.16

Experimental Properties

Color/Form: Powder
Density: 1.2132 (rough estimate)
Melting Point: 212-214 ºC
Boiling Point: 346°C at 760 mmHg
Flash Point: 177.3℃
Refractive Index: 1.5380 (estimate)
Solubility: 1.83e+004 mg/L @ 25 °C (est)
PSA: 57.53000
LogP: 1.49000

4-Hydroxycinnamic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：2
Hazard Category Code： R36/37/38
Safety Instruction： S22-S26-S36/37/39
RTECS：GD9095000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38

4-Hydroxycinnamic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-HD685-5g	4-Hydroxycinnamic acid	7400-08-0	98%	5g	￥46.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-HD685-25g	4-Hydroxycinnamic acid	7400-08-0	98%	25g	￥102.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-HD685-100g	4-Hydroxycinnamic acid	7400-08-0	98%	100g	￥235.0	2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C830811-500g	p-Coumaric acid	7400-08-0	97%	500g	988.00	2021-05-17
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7053-10 mg	p-Hydroxy-cinnamic acid	7400-08-0	99.55%	10mg	￥393.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7053-50 mg	p-Hydroxy-cinnamic acid	7400-08-0	99.55%	50mg	￥663.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7053-100 mg	p-Hydroxy-cinnamic acid	7400-08-0	99.55%	100MG	￥843.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7053-500 mg	p-Hydroxy-cinnamic acid	7400-08-0	99.55%	500MG	￥1023.00	2022-04-26
ChemScence	CS-W020394-500g	p-Hydroxycinnamic acid	7400-08-0	99.85%	500g	$124.0	2022-04-26
ChemScence	CS-W020394-1000g	p-Hydroxycinnamic acid	7400-08-0	99.85%	1000g	$210.0	2021-09-02

4-Hydroxycinnamic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:7400-08-0)4-Hydroxycinnamic acid

Order Number:sfd20264

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:7400-08-0)对羟基肉桂酸

Order Number:LE2581604;LE9884;LE6178

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:41

Price ($):discuss personally

Email:18501500038@163.com

4-Hydroxycinnamic acid Spectrogram

1H NMR

Bruker

DMSO

13C NMR

Bruker

DMSO

GC-MS

4-Hydroxycinnamic acid Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

7400-08-0 (4-Hydroxycinnamic acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:7400-08-0)4-Hydroxycinnamic acid

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:7400-08-0)对羟基肉桂酸

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry